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Compound of Interest

Compound Name: Yadanzioside K

Cat. No.: B15624069 Get Quote

A Note to Researchers, Scientists, and Drug Development Professionals:

Our comprehensive search for specific experimental data related to Yadanzioside K has

revealed a significant gap in the currently available scientific literature. While Yadanzioside K,

a natural quassinoid glucoside isolated from Brucea javanica (Lour.) Merr. (also known as

Brucea amarissima), was structurally characterized in 1986, detailed studies on its specific

biological activities, treatment protocols, signaling pathways, and potential experimental

challenges are not publicly accessible.

This lack of specific data prevents the creation of a detailed troubleshooting guide and FAQ

section as initially intended. The core requirements for quantitative data tables, detailed

experimental methodologies, and specific signaling pathway diagrams for Yadanzioside K
cannot be fulfilled at this time.

However, to assist researchers interested in this compound, we have compiled a summary of

the broader context of quassinoids from Brucea javanica and the general methodologies used

in their study. This information may serve as a foundational guide for initiating research on

Yadanzioside K.

General Information on Brucea javanica
Quassinoids
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Brucea javanica is a plant rich in a class of bitter compounds known as quassinoids, which

have demonstrated a wide range of pharmacological effects.[1] Modern research has

increasingly focused on the anti-tumor, anti-inflammatory, and anti-malarial properties of these

compounds.[2][3]

Known Biological Activities of Brucea javanica
Quassinoids:

Antitumor Activity: Many quassinoids isolated from Brucea javanica, such as Brusatol and

Bruceine D, have been extensively studied for their anti-cancer effects.[1] These compounds

have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

[2]

Anti-inflammatory Activity: Quassinoids have demonstrated significant anti-inflammatory

properties.[2]

Antimalarial Activity: Traditionally, Brucea javanica has been used to treat malaria, and

several of its quassinoids have shown potent activity against Plasmodium falciparum,

including multi-drug resistant strains.[3]

Antiviral Activity: Some studies have also indicated the antiviral potential of compounds

found in Brucea javanica.[2]

Hypothetical Experimental Workflow for
Investigating Yadanzioside K
Based on standard practices for natural product drug discovery and development, a logical

workflow for investigating the biological activities of Yadanzioside K would be as follows. This

workflow is a generalized representation and would require specific optimization for

Yadanzioside K.
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Hypothetical workflow for Yadanzioside K research.

Potential Signaling Pathways to Investigate
Given that other quassinoids from Brucea javanica have demonstrated anti-tumor effects, it is

plausible that Yadanzioside K could modulate similar signaling pathways. Brusatol and

Bruceine D, for example, are known to exert their effects through multiple signaling cascades.

[1] A potential starting point for investigation could be the pathways commonly affected by anti-

cancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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